ethyl (2E)-2-[[5-(4-bromophenyl)furan-2-yl]methylidene]-5-(2-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl (2E)-2-[[5-(4-bromophenyl)furan-2-yl]methylidene]-5-(2-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C28H23BrN2O5S/c1-4-35-27(33)24-16(2)30-28-31(25(24)20-7-5-6-8-22(20)34-3)26(32)23(37-28)15-19-13-14-21(36-19)17-9-11-18(29)12-10-17/h5-15,25H,4H2,1-3H3/b23-15+
• InChI Key: YOAFDXYYRPEEGK-HZHRSRAPSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3OC)C(=O)C(=CC4=CC=C(O4)C5=CC=C(C=C5)Br)S2)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3OC)C(=O)/C(=C\C4=CC=C(O4)C5=CC=C(C=C5)Br)/S2)C
• Molecular Formula: C28H23BrN2O5S
• Molecular Weight: 579.5 g/mol

Description

Ethyl (2E)-2-[[5-(4-bromophenyl)furan-2-yl]methylidene]-5-(2-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate is a synthetic organic compound that belongs to the class of thiazolopyrimidines

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl (2E)-2-[[5-(4-bromophenyl)furan-2-yl]methylidene]-5-(2-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the thiazolopyrimidine core: This can be achieved through the cyclization of appropriate thioamide and amidine precursors under acidic or basic conditions.

Introduction of the furan and bromophenyl groups: These groups can be introduced via cross-coupling reactions such as Suzuki or Heck reactions.

Esterification: The final step involves the esterification of the carboxylic acid group with ethanol under acidic conditions.

Industrial Production Methods

Industrial production of such complex compounds often involves optimization of the synthetic route to maximize yield and purity. This may include the use of automated synthesis equipment, high-throughput screening of reaction conditions, and purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the furan ring or the methoxyphenyl group.

Reduction: Reduction reactions could target the carbonyl group in the thiazolopyrimidine core.

Substitution: The bromophenyl group is a potential site for nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products

The major products of these reactions depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study biological pathways and interactions.

Medicine: Potential therapeutic applications due to its biological activity.

Industry: Use in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological target. Generally, thiazolopyrimidines can interact with enzymes or receptors, modulating their activity. The molecular targets could include kinases, proteases, or other proteins involved in signaling pathways.

Comparison with Similar Compounds

Similar Compounds

Thiazolopyrimidine derivatives: Compounds with similar core structures but different substituents.

Furan-containing compounds: Molecules that include a furan ring, which can exhibit similar reactivity.

Bromophenyl derivatives: Compounds with a bromophenyl group, which can undergo similar substitution reactions.